Cas no 133228-21-4 (N,N-dimethyl-1H-pyrazole-1-sulfonamide)

• Product Name: N,N-dimethyl-1H-pyrazole-1-sulfonamide
• CAS No: 133228-21-4
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• MDL: MFCD11865226
• CID: 1056659
• PubChem ID: 10954038
• Update Time: 2025-04-20

N,N-dimethyl-1H-pyrazole-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1H-pyrazole-1-sulfonamide
• 1-(Dimethylsulfamoyl)pyrazole
• N,N-dimethylpyrazole-1-sulfonamide
• pyrazole-1-sulfonic acid dimethylamide
• pyrazole-1-sulphonic acid dimethylamide
• 1-(N,N-diMethyl-sulfaMoyl)pyrazole
• 1H-Pyrazole-1-sulfonamide, N,N-dimethyl-
• N-dimethylsulfamoylpyrazole
• n,n-dimethylsulfamoylpyrazole
• RFYSRCRZAGKOIY-UHFFFAOYSA-N
• TRA0086886
• FCH1184647
• N,N-dimethyl-1H-pyrazole-l-sulfonamide
• SY014824
• 133228-21-4
• DTXSID90449580
• SCHEMBL535581
• A888170
• DS-15768
• EN300-93258
• DB-023556
• pyrazole-1-sulfonic acid dimethyl amide
• MFCD11865226
• N,N-Dimethyl-sulfomyl-pyrazole
• AKOS022179395
• CS-0113943
• N,N-dimethyl-1H-pyrazole-1-sulfonamide

• MDL： MFCD11865226
• Inchi： 1S/C5H9N3O2S/c1-7(2)11(9,10)8-5-3-4-6-8/h3-5H,1-2H3
• InChI Key： RFYSRCRZAGKOIY-UHFFFAOYSA-N
• SMILES： S(N1C=CC=N1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 175.04200
• Monoisotopic Mass: 175.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 287.4℃ at 760 mmHg
• Flash Point: 127.6±22.6 °C
• PSA: 63.58000
• LogP: 0.61840
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N,N-dimethyl-1H-pyrazole-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles